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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)piperidin-2-one

CAS No.: 1260770-82-8

Cat. No.: B1424237

Get Quote

Introduction
4-(4-Chlorophenyl)piperidin-2-one is a substituted lactam derivative with a piperidin-2-one

core. The presence of the chlorophenyl group at the 4-position significantly influences its

chemical and physical properties, making it a molecule of interest in medicinal chemistry and

drug development. A thorough understanding of its spectroscopic characteristics is paramount

for its unambiguous identification, purity assessment, and for tracking its transformations in

chemical reactions. This in-depth technical guide provides a comprehensive analysis of the

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data for 4-(4-Chlorophenyl)piperidin-2-one. In the absence of readily available, published

experimental spectra for this specific molecule, this guide will focus on a detailed theoretical

interpretation, drawing upon established principles of spectroscopy and comparative data from

structurally related analogs.

Molecular Structure and Spectroscopic Implications
The chemical structure of 4-(4-Chlorophenyl)piperidin-2-one forms the basis for interpreting

its spectroscopic data. The molecule consists of a six-membered piperidin-2-one ring, which is
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a cyclic amide or lactam. A 4-chlorophenyl group is attached to the carbon atom at the 4-

position of this ring.

Figure 1: Chemical structure of 4-(4-Chlorophenyl)piperidin-2-one.

The key structural features that will dictate the spectroscopic signatures are:

The amide functional group (lactam), which will give rise to characteristic signals in both IR

and NMR spectroscopy.

The p-substituted aromatic ring, which will present a distinct splitting pattern in the ¹H NMR

spectrum and characteristic absorptions in the IR spectrum.

The chiral center at C4, which can lead to diastereotopic protons in the adjacent methylene

groups.

The overall molecular weight and fragmentation patterns, which will be determined by the

combination of the piperidinone and chlorophenyl moieties in the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

The following sections detail the expected ¹H and ¹³C NMR spectra of 4-(4-
Chlorophenyl)piperidin-2-one.

¹H NMR Spectroscopy
The proton NMR spectrum will provide information on the number of different types of protons,

their chemical environment, and their connectivity.
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Proton

Assignment

Expected

Chemical Shift

(δ, ppm)

Expected

Multiplicity

Expected

Coupling

Constant (J,

Hz)

Rationale

NH 6.0 - 8.0 Broad singlet -

The amide

proton is typically

broad due to

quadrupole

broadening and

exchange. Its

chemical shift is

solvent-

dependent.

Ar-H (ortho to Cl) 7.2 - 7.4 Doublet 8 - 9

These aromatic

protons are

deshielded by

the chlorine atom

and will appear

as a doublet due

to coupling with

the meta

protons.

Ar-H (meta to Cl) 7.1 - 7.3 Doublet 8 - 9

These aromatic

protons will

couple with the

ortho protons,

resulting in a

doublet.

H4 3.0 - 3.5 Multiplet - This methine

proton is

adjacent to the

electron-

withdrawing

chlorophenyl

group and the
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piperidinone ring,

leading to a

downfield shift. It

will be coupled to

the protons on

C3 and C5.

H3, H5 1.8 - 2.8 Multiplets -

These methylene

protons are

diastereotopic

due to the

adjacent chiral

center at C4.

They will appear

as complex

multiplets due to

both geminal and

vicinal coupling.

H6 3.2 - 3.6 Multiplet -

These methylene

protons are

adjacent to the

nitrogen atom of

the lactam,

causing a

downfield shift.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum will show distinct signals for each unique carbon atom in the

molecule.
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Carbon Assignment
Expected Chemical Shift (δ,

ppm)
Rationale

C=O (C2) 170 - 175

The carbonyl carbon of the

lactam is significantly

deshielded and appears in the

characteristic amide/ester

region.

Ar-C (ipso to piperidinone) 140 - 145

The quaternary aromatic

carbon attached to the

piperidinone ring.

Ar-C (ipso to Cl) 130 - 135

The quaternary aromatic

carbon bearing the chlorine

atom.

Ar-CH (ortho to Cl) 128 - 130 Aromatic methine carbons.

Ar-CH (meta to Cl) 115 - 125 Aromatic methine carbons.

C6 40 - 50
The carbon adjacent to the

nitrogen of the lactam.

C4 35 - 45
The methine carbon attached

to the chlorophenyl group.

C3, C5 30 - 40
The methylene carbons of the

piperidinone ring.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 4-(4-Chlorophenyl)piperidin-2-one is expected to show the following

characteristic absorption bands.
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3200 - 3400 N-H stretch Amide (Lactam)

1640 - 1680 C=O stretch (Amide I band) Amide (Lactam)

1500 - 1550 N-H bend (Amide II band) Amide (Lactam)

3000 - 3100 C-H stretch Aromatic

1450 - 1600 C=C stretch Aromatic

1000 - 1100 C-Cl stretch Aryl chloride

800 - 850 C-H out-of-plane bend p-disubstituted aromatic

The strong absorption band for the lactam carbonyl (Amide I) is a key diagnostic feature. The

position of this band can be influenced by ring strain and hydrogen bonding.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Molecular Ion (M⁺): The expected molecular weight of 4-(4-Chlorophenyl)piperidin-2-one
(C₁₁H₁₂ClNO) is approximately 209.67 g/mol . The mass spectrum should show a molecular

ion peak (M⁺) at m/z 209 and an M+2 peak at m/z 211 with an intensity ratio of

approximately 3:1, which is characteristic of the presence of a single chlorine atom.

Key Fragmentation Pathways: The fragmentation of the molecular ion is expected to proceed

through several pathways, including:

Loss of the chlorophenyl group ([M - C₆H₄Cl]⁺).

Cleavage of the piperidinone ring, leading to fragments corresponding to the loss of CO,

and subsequent rearrangements.

Alpha-cleavage adjacent to the carbonyl group or the nitrogen atom.
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Figure 2: Plausible fragmentation pathways for 4-(4-Chlorophenyl)piperidin-2-one.

Experimental Protocols
While specific experimental data for the title compound is not readily available, the following

are general, industry-standard protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and

16-32 scans.
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¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Due to the lower natural

abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation

delay may be necessary. Proton decoupling is typically used to simplify the spectrum.

IR Spectroscopy
Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of

the compound with dry KBr powder and pressing it into a thin disk. Alternatively, acquire the

spectrum using an Attenuated Total Reflectance (ATR) accessory.

Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹ using a Fourier

Transform Infrared (FTIR) spectrometer.

Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

ionization method, such as Electron Ionization (EI) for volatile compounds or Electrospray

Ionization (ESI) if coupled with liquid chromatography.

Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Conclusion
The spectroscopic characterization of 4-(4-Chlorophenyl)piperidin-2-one is crucial for its

unequivocal identification and quality control. Although experimental spectra are not widely

published, a detailed theoretical analysis based on its chemical structure provides a robust

prediction of its NMR, IR, and MS data. The key expected features include the characteristic

signals of the lactam functionality, the distinct pattern of the p-substituted chlorophenyl ring,

and a predictable fragmentation pattern in the mass spectrum. This guide serves as a valuable

resource for researchers and scientists working with this compound, enabling them to interpret

their own analytical data with confidence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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